Cas no 1568245-90-8 (Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)-)

Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)-, is a chiral ketone derivative featuring a piperazinyl and pyrazolyl moiety. Its stereospecific (2S)-2-methyl-1-piperazinyl group enhances selectivity in synthetic applications, while the 1-methyl-1H-pyrazol-4-yl substituent contributes to its versatility as an intermediate in medicinal chemistry. The compound’s well-defined structure and functional groups make it valuable for the development of pharmacologically active molecules, particularly in targeting CNS and receptor-specific pathways. Its stability and compatibility with common organic solvents facilitate straightforward handling in laboratory settings. This compound is particularly useful for researchers exploring novel heterocyclic frameworks or asymmetric synthesis.
Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- structure
1568245-90-8 structure
Product Name:Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)-
CAS No:1568245-90-8
MF:C10H16N4O
MW:208.260241508484
CID:5219877
Update Time:2025-07-12

Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)-
    • Inchi: 1S/C10H16N4O/c1-8-5-11-3-4-14(8)10(15)9-6-12-13(2)7-9/h6-8,11H,3-5H2,1-2H3/t8-/m0/s1
    • InChI Key: ZFGNYHITZANEEB-QMMMGPOBSA-N
    • SMILES: C(N1CCNC[C@@H]1C)(C1=CN(C)N=C1)=O

Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- Pricemore >>

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Additional information on Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)-

Comprehensive Overview of Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- (CAS No. 1568245-90-8)

Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- (CAS No. 1568245-90-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperazine and pyrazole moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's CAS No. 1568245-90-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its systematic name, Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)-, reflects its stereochemistry and functional groups, which are essential for understanding its reactivity and interactions. The presence of the (2S)-2-methyl-1-piperazinyl group suggests chiral specificity, a feature highly valued in the design of enantioselective catalysts and therapeutic agents.

In recent years, the demand for piperazine derivatives and pyrazole-containing compounds has surged due to their versatility in medicinal chemistry. These scaffolds are frequently employed in the synthesis of kinase inhibitors, receptor modulators, and other bioactive molecules. Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- is no exception, with studies highlighting its potential role in modulating cellular signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are prioritized for their efficacy and reduced side effects.

Another area of interest is the compound's potential application in neuropharmacology. The piperazine ring is a common motif in psychotropic drugs, and its incorporation into Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- raises questions about its neurological effects. Researchers are investigating whether this compound could influence neurotransmitter systems, such as serotonin or dopamine receptors, which are pivotal in treating mood disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, the preparation of Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- involves multi-step reactions that require careful optimization. The stereocenter at the (2S)-2-methyl position necessitates enantioselective synthesis techniques, which are a hot topic in organic chemistry. Advances in asymmetric catalysis and green chemistry have enabled more efficient and sustainable routes to such chiral compounds, addressing the growing demand for environmentally friendly synthetic methods.

The compound's physicochemical properties, such as solubility, stability, and lipophilicity, are also under scrutiny. These factors determine its bioavailability and pharmacokinetic profile, which are crucial for its potential use in drug formulations. Computational chemistry and molecular modeling are increasingly employed to predict these properties, reducing the need for extensive experimental trials. This approach resonates with the broader shift toward AI-driven drug discovery, where machine learning algorithms accelerate the identification of promising candidates.

In conclusion, Methanone, [(2S)-2-methyl-1-piperazinyl](1-methyl-1H-pyrazol-4-yl)- (CAS No. 1568245-90-8) represents a fascinating subject of study at the intersection of chemistry, biology, and medicine. Its unique structure and potential applications make it a valuable candidate for further research, particularly in the realms of drug development and neuropharmacology. As scientific inquiry continues to evolve, this compound may well emerge as a cornerstone in the next generation of therapeutic innovations.

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